Cas no 863460-32-6 (2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-N-(furan-2-yl)methylacetamide)

• Product Name: 2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• CAS No: 863460-32-6
• MF: C₁₇H₁₃FN₆O₂S
• MW: 384.387524366379
• CID: 5914497
• PubChem ID: 3245835
• Update Time: 2025-05-17

2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• HMS2185O23
• MLS000094046
• SMR000029661
• CHEMBL1526833
• cid_3245835
• 2-{[3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}-N-[(furan-2-yl)methyl]acetamide
• 2-{[3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]thio}-N-(2-furylmethyl)acetamide
• BDBM42942
• 2-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide
• 2-[[3-(4-fluorophenyl)-7-triazolo[4,5-d]pyrimidinyl]thio]-N-(2-furanylmethyl)acetamide
• F0682-0848
• 2-[[3-(4-fluorophenyl)-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl]-N-(furan-2-ylmethyl)ethanamide
• SR-01000138431-1
• 863460-32-6
• AB00426541-04
• 2-[[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]thio]-N-(2-furfuryl)acetamide
• 2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(furan-2-ylmethyl)acetamide
• AKOS024596543
• SR-01000138431
• Acetamide, 2-[[3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-N-(2-furanylmethyl)-

• Inchi： 1S/C17H13FN6O2S/c18-11-3-5-12(6-4-11)24-16-15(22-23-24)17(21-10-20-16)27-9-14(25)19-8-13-2-1-7-26-13/h1-7,10H,8-9H2,(H,19,25)
• InChI Key： GHFZOGQLDARQCR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1N=CN=C2N(C3=CC=C(F)C=C3)N=NC2=1

Computed Properties

• Exact Mass: 384.08047301g/mol
• Monoisotopic Mass: 384.08047301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 12.92±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-N-(furan-2-yl)methylacetamide

Comprehensive Analysis of 2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-N-(furan-2-yl)methylacetamide (CAS No. 863460-32-6)

The compound 2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-N-(furan-2-yl)methylacetamide, identified by its CAS No. 863460-32-6, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique triazolopyrimidine core and furan-2-ylmethyl acetamide side chain, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its structural motifs, which are often associated with kinase inhibition and targeted therapy.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for more effective treatments in oncology and inflammatory diseases. The 4-fluorophenyl moiety in this compound is a common pharmacophore found in many FDA-approved drugs, enhancing its relevance in modern drug design. Additionally, the sulfanyl linkage and furan ring contribute to its metabolic stability and bioavailability, making it a promising candidate for further preclinical studies.

The synthesis of CAS No. 863460-32-6 involves multi-step organic reactions, including heterocyclic condensation and amide coupling, which are well-documented in peer-reviewed journals. Its molecular weight and logP value suggest favorable pharmacokinetic properties, aligning with current trends in fragment-based drug discovery. This compound has also been explored in computational studies, where its binding affinity to specific protein targets has been modeled using molecular docking techniques.

From a commercial perspective, 2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-N-(furan-2-yl)methylacetamide is available through specialized chemical suppliers, catering to academic and industrial researchers. Its purity and stability are critical factors for reproducibility in biological assays, and suppliers often provide detailed analytical certificates to ensure compliance with research standards.

As the pharmaceutical industry shifts toward personalized medicine, compounds like CAS No. 863460-32-6 are increasingly valuable for their modularity and potential to be optimized for specific therapeutic indications. Future research may focus on its structure-activity relationships (SAR) and derivatives to enhance efficacy or reduce off-target effects. This aligns with broader scientific inquiries into drug resistance and combination therapies, which are frequently searched topics in academic and clinical circles.

In summary, 2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-N-(furan-2-yl)methylacetamide exemplifies the intersection of synthetic chemistry and biomedical innovation. Its CAS No. 863460-32-6 serves as a key identifier for researchers exploring its untapped potential, while its structural features continue to inspire new avenues in drug development and therapeutic targeting.